Cas no 1799241-56-7 ((E)-3-pyridin-3-yl-1-[4-[6-(1,2,4-triazol-1-yl)pyrimidin-4-yl]piperazin-1-yl]prop-2-en-1-one)

• Product Name: (E)-3-pyridin-3-yl-1-[4-[6-(1,2,4-triazol-1-yl)pyrimidin-4-yl]piperazin-1-yl]prop-2-en-1-one
• CAS No: 1799241-56-7
• MF: C₁₈H₁₈N₈O
• MW: 362.388521671295
• CID: 5377343
• Update Time: 2025-07-25

(E)-3-pyridin-3-yl-1-[4-[6-(1,2,4-triazol-1-yl)pyrimidin-4-yl]piperazin-1-yl]prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (E)-3-pyridin-3-yl-1-[4-[6-(1,2,4-triazol-1-yl)pyrimidin-4-yl]piperazin-1-yl]prop-2-en-1-one

• Inchi： 1S/C18H18N8O/c27-18(4-3-15-2-1-5-19-11-15)25-8-6-24(7-9-25)16-10-17(22-13-21-16)26-14-20-12-23-26/h1-5,10-14H,6-9H2/b4-3+
• InChI Key： BXQYBXJWWHOHBR-ONEGZZNKSA-N
• SMILES： C(N1CCN(C2=CC(N3C=NC=N3)=NC=N2)CC1)(=O)/C=C/C1=CC=CN=C1

Additional information on (E)-3-pyridin-3-yl-1-[4-[6-(1,2,4-triazol-1-yl)pyrimidin-4-yl]piperazin-1-yl]prop-2-en-1-one

Comprehensive Analysis of (E)-3-pyridin-3-yl-1-[4-[6-(1,2,4-triazol-1-yl)pyrimidin-4-yl]piperazin-1-yl]prop-2-en-1-one (CAS No. 1799241-56-7)

The compound (E)-3-pyridin-3-yl-1-[4-[6-(1,2,4-triazol-1-yl)pyrimidin-4-yl]piperazin-1-yl]prop-2-en-1-one (CAS No. 1799241-56-7) has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This small molecule belongs to a class of heterocyclic compounds, which are widely explored for their bioactive properties. The presence of a pyridine ring, a triazole moiety, and a piperazine linker in its structure makes it a promising candidate for drug discovery, particularly in targeting kinase enzymes and other signaling pathways.

Recent studies have highlighted the growing interest in kinase inhibitors and their role in treating various diseases, including cancer and inflammatory disorders. The (E)-3-pyridin-3-yl-1-[4-[6-(1,2,4-triazol-1-yl)pyrimidin-4-yl]piperazin-1-yl]prop-2-en-1-one compound aligns with this trend, as its structural motifs are commonly found in FDA-approved drugs targeting kinases. Researchers are particularly intrigued by its selective binding affinity, which could minimize off-target effects—a critical consideration in modern drug development.

In addition to its potential therapeutic applications, this compound is also of interest in computational chemistry and molecular modeling. The integration of AI-driven drug discovery tools has accelerated the identification of similar compounds, with 1799241-56-7 often serving as a reference in virtual screening campaigns. Its pharmacokinetic properties, such as solubility and metabolic stability, are actively being investigated to optimize its drug-like characteristics.

The synthesis of (E)-3-pyridin-3-yl-1-[4-[6-(1,2,4-triazol-1-yl)pyrimidin-4-yl]piperazin-1-yl]prop-2-en-1-one involves multi-step organic reactions, including cross-coupling and condensation techniques. These methods are widely discussed in academic literature, reflecting the compound's relevance in organic synthesis research. Furthermore, its crystal structure and hydrogen bonding patterns have been analyzed to understand its molecular interactions better.

From a commercial perspective, the demand for high-purity 1799241-56-7 is rising, driven by its use in preclinical studies and high-throughput screening. Suppliers and contract research organizations (CROs) are increasingly listing this compound in their catalogs, catering to the needs of pharmaceutical and biotechnology companies. Its intellectual property status and patent landscape are also under scrutiny, as they influence its market potential.

In conclusion, (E)-3-pyridin-3-yl-1-[4-[6-(1,2,4-triazol-1-yl)pyrimidin-4-yl]piperazin-1-yl]prop-2-en-1-one (CAS No. 1799241-56-7) represents a compelling case study in the intersection of medicinal chemistry, drug discovery, and computational biology. Its structural complexity and biological relevance position it as a valuable asset for researchers aiming to address unmet medical needs. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in innovative therapeutics development.